N-(benzo[d][1,3]dioxol-5-yl)-4-(pyridin-2-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-pyridin-2-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H19N3O4/c22-18(20-13-4-5-15-16(11-13)24-12-23-15)21-9-6-14(7-10-21)25-17-3-1-2-8-19-17/h1-5,8,11,14H,6-7,9-10,12H2,(H,20,22)
• InChI Key: ATZFTYDSNSUEHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 1448031-39-7

Description

“N-(benzo[d][1,3]dioxol-5-yl)-4-(pyridin-2-yloxy)piperidine-1-carboxamide” is a complex organic compound. It contains a benzodioxole group, a pyridine group, and a piperidine group. These groups are common in many pharmaceuticals and could suggest a variety of potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzodioxole group is a fused ring system, the pyridine is an aromatic ring with a nitrogen atom, and the piperidine is a six-membered ring with a nitrogen atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar groups can undergo a variety of reactions. For example, the benzodioxole group can participate in electrophilic aromatic substitution reactions, the pyridine group can act as a base or a nucleophile, and the piperidine group can act as a base.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like its polarity, solubility, stability, and reactivity would be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Carboxamides

Heterocyclic carboxamides, including those related to the given chemical structure, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were studied for their binding affinity to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as for their ability to antagonize certain in vivo effects in mice, indicative of their antipsychotic potential (Norman et al., 1996).

Molecular Interaction Studies

Another relevant study involves the molecular interaction of specific antagonists with receptors, providing insights into the design and optimization of receptor-targeted therapies. For instance, the antagonist "N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide" was analyzed for its binding to the CB1 cannabinoid receptor, highlighting the importance of molecular structure in receptor affinity and activity (Shim et al., 2002).

Synthesis of Novel Compounds

Research also extends to the synthesis of novel compounds for various pharmacological applications. For example, the synthesis of novel benzodifuranyl compounds for potential anti-inflammatory and analgesic uses demonstrates the breadth of research in chemical synthesis and drug discovery (Abu-Hashem et al., 2020).

Virtual Screening and Pharmacokinetic Studies

Virtual screening techniques have been employed to identify compounds targeting specific receptors, leading to the synthesis of analogues with potential therapeutic applications, such as in the treatment of breast cancer metastasis (Wang et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it could interact with biological targets in a variety of ways depending on the specific structure of the compound.